Cas no 205927-03-3 ((S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol)

• Product name: (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• CAS No: 205927-03-3
• MF: C₂₄H₃₄O₂
• MW: 354.52556
• MDL: MFCD01862439
• CID: 92351
• PubChem ID: 24880926

(S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• UNII-H4QBZ2LO84 component XXRMYXBSBOVVBH-RGMNGODLSA-N
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-, (1S)-
• 329735-68-4
• FT-0767390
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5, 6-dimethylphenyl)-3, 4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1R)-
• 205927-03-3
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol
• 3,3'-Di-tert-butyl-5,5',6,6'-tetramethyl[1,1'-biphenyl]-2,2'-diol
• J-013448
• 101203-31-0
• MFCD01862439
• CS-0086508
• E76871
• racemic-5,5'-6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• (R)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• FT-0710826
• [1,1'-Biphenyl]-2,2'-diol, 3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-
• LS-15066
• BEA20331
• (+/-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol
• (S)-()-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol
• DTXSID90942783
• D83191
• CS-0086793
• (R)-(+)-5,5',6,6'-Tetramethyl-3,3'-di-t-butyl-1,1'-biphenyl-2,2'-diol
• E76870
• AKOS015910403
• SCHEMBL1524288
• NMVVBVMYPLMIOU-UHFFFAOYSA-N
• (S)-(-)-5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• 6-tert-butyl-2-(3-tert-butyl-2-hydroxy-5,6-dimethylphenyl)-3,4-dimethylphenol
• 5,5',6,6'-Tetramethyl-3,3'-di-tert-butyl-1,1'-biphenyl-2,2'-diol, 97%
• [1,1'-Biphenyl]-2,2'-diol,3,3'-bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-,(1S)-
• 3,3'-di-t-butyl-5,5',6,6'-tetramethyl-1,1'-biphenyl-2,2'-diol
• DB-246518
• (1S)-3,3'-Bis(1,1-dimethylethyl)-5,5',6,6'-tetramethyl-[1,1'-biphenyl]-2,2'-diol

• MDL： MFCD01862439
• Inchi： InChI=1S/C24H34O2/c1-13-11-17(23(5,6)7)21(25)19(15(13)3)20-16(4)14(2)12-18(22(20)26)24(8,9)10/h11-12,25-26H,1-10H3
• InChI Key： NMVVBVMYPLMIOU-UHFFFAOYSA-N
• SMILES： CC(C1C=C(C)C(C)=C(C2=C(C)C(C)=CC(C(C)(C)C)=C2O)C=1O)(C)C

Computed Properties

• Exact Mass: 354.25600
• Monoisotopic Mass: 354.256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5A^2
• Tautomer Count: 53

Experimental Properties

• Color/Form: White powder
• Density: 1.012
• Melting Point: 170-174 °C
• Boiling Point: 420.8°C at 760 mmHg
• Flash Point: 173.5°C
• Refractive Index: 1.545
• PSA: 40.46000
• LogP: 6.59340
• Specific Rotation: -78° (c 0.352, THF)
• Optical Activity: [α]20/D -83±3°, c = 0.4 in THF
• Solubility: Not determined

(S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25

(S)-(-)-3,3'-Di-tert-butyl-5,5',6,6'-tetramethylbiphenyl-2,2'-diol Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Catalysts and Inorganic Chemicals Catalysts